Cas no 869116-45-0 (5-Amino-1H-pyrrole-2-carboxylic acid)

5-Amino-1H-pyrrole-2-carboxylic acid structure
869116-45-0 structure
Product Name:5-Amino-1H-pyrrole-2-carboxylic acid
CAS No:869116-45-0
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD13193464
CID:1025449
PubChem ID:22026020
Update Time:2025-04-20

5-Amino-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1H-pyrrole-2-carboxylic acid
    • SB63998
    • DTXSID80621712
    • 869116-45-0
    • E86076
    • EN300-208904
    • CS-0197463
    • SCHEMBL5171513
    • 5-Amino-1H-pyrrole-2-carboxylicacid
    • DB-349810
    • MDL： MFCD13193464
    • Inchi： 1S/C5H6N2O2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,6H2,(H,8,9)
    • InChI Key： RXAHTXGBWNYBQI-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=C(N)N1)=O

Computed Properties

  • Exact Mass: 126.042927438g/mol
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.1Ų

Experimental Properties

  • Boiling Point: 470.486℃/760mmHg

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5-Amino-1H-pyrrole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:869116-45-0)5-Amino-1H-pyrrole-2-carboxylic acid
Order Number:A1058600
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:49
Price ($):1131.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:869116-45-0)5-Amino-1H-pyrrole-2-carboxylic acid
A1058600
Purity:99%
Quantity:1g
Price ($):1131.0
Email